Cas no 98491-40-8 (3-ethylpyridine-2-carbaldehyde)

3-Ethylpyridine-2-carbaldehyde is a versatile heterocyclic aldehyde with a molecular formula of C8H9NO. This compound features a pyridine core substituted with an ethyl group at the 3-position and a formyl group at the 2-position, making it a valuable intermediate in organic synthesis. Its reactive aldehyde functionality allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and coordination chemistry. The ethyl substituent enhances lipophilicity, which can be advantageous in modifying solubility and reactivity profiles. The compound is typically used in the preparation of ligands, catalysts, and bioactive molecules, offering a balance of stability and reactivity for synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity.

3-ethylpyridine-2-carbaldehyde structure

98491-40-8 structure

Product Name:3-ethylpyridine-2-carbaldehyde

CAS No:98491-40-8

MF:C₈H₉NO

MW:135.163161993027

MDL:MFCD18262153

CID:801862

PubChem ID:54396769

Update Time:2025-05-27

3-ethylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxaldehyde,3-ethyl-
- Picolinaldehyde, 3-ethyl- (6CI)
- 3-ethylpicolinaldehyde
- 3-ethylpyridine-2-carbaldehyde
- 3-Ethyl-2-pyridinecarbaldehyde
- MDL： MFCD18262153
- Inchi： 1S/C8H9NO/c1-2-7-4-3-5-9-8(7)6-10/h3-6H,2H2,1H3
- InChI Key： BNZRFOCCHRVVFF-UHFFFAOYSA-N
- SMILES： O=CC1C(=CC=CN=1)CC

Computed Properties

Exact Mass: 135.068413911g/mol
Monoisotopic Mass: 135.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30
XLogP3: 1.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2994972-0.05g	3-ethylpyridine-2-carbaldehyde	98491-40-8	95.0%	0.05g	$252.0	2025-03-19
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Enamine	EN300-2994972-1.0g	3-ethylpyridine-2-carbaldehyde	98491-40-8	95.0%	1.0g	$1086.0	2025-03-19
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Enamine	EN300-2994972-1g	3-ethylpyridine-2-carbaldehyde	98491-40-8	95%	1g	$1086.0	2023-09-06
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